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Compound of Interest

Compound Name: Strontium nitride

Cat. No.: B576871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic data

associated with the formation of strontium nitride (Sr₃N₂). The information is presented in a

clear, structured format to facilitate its use in research, materials science, and pharmaceutical

development contexts where understanding the energetic properties of inorganic compounds is

crucial.

Core Thermodynamic Data
The formation of strontium nitride from its constituent elements in their standard states, solid

strontium (Sr) and gaseous nitrogen (N₂), is an exothermic process, as indicated by the

negative standard enthalpy of formation. The spontaneity of this reaction under standard

conditions is confirmed by the negative standard Gibbs free energy of formation.

The fundamental reaction for the formation of strontium nitride is:

3Sr(s) + N₂(g) → Sr₃N₂(s)

Key thermodynamic parameters for this reaction at 298.15 K (25 °C) are summarized in the

table below.
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Thermodynamic
Parameter

Symbol Value Units

Standard Enthalpy of

Formation
ΔH°f -390 kJ/mol

Standard Gibbs Free

Energy of Formation
ΔG°f -355 kJ/mol

Standard Entropy of

Formation
ΔS°f -117.37 J·mol⁻¹·K⁻¹

Standard Molar

Entropy
S° 121.33 J·mol⁻¹·K⁻¹

Heat Capacity (room

temp., approx.)
Cₚ 120 J·mol⁻¹·K⁻¹

Experimental Protocols
The determination of the thermodynamic data for strontium nitride formation relies on precise

calorimetric measurements. Below are detailed methodologies representative of the

experimental protocols used to obtain such data.

Synthesis of Strontium Nitride
A common laboratory-scale synthesis of strontium nitride involves the direct reaction of

strontium metal with nitrogen gas.[1]

Materials:

High-purity strontium metal, freshly cut to expose a clean surface.

High-purity, dry nitrogen gas (99.99% or higher).

Tube furnace with temperature control.

Alumina or other inert boat.

Procedure:
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Freshly cut pieces of strontium metal are placed in an alumina boat.

The boat is positioned in the center of a quartz or alumina tube within a tube furnace.

The tube is purged with an inert gas (e.g., argon) to remove any residual oxygen and

moisture.

A steady flow of dry nitrogen gas is introduced into the tube.

The furnace temperature is gradually raised to a range of 450 °C to 600 °C.[1]

The reaction is allowed to proceed for several hours (e.g., 12 hours) to ensure complete

nitridation.[1]

After the reaction period, the furnace is cooled to room temperature under a continued flow

of nitrogen gas to prevent re-oxidation of the product.

The resulting strontium nitride product, typically a dark-colored powder, is handled in an

inert atmosphere (e.g., a glovebox) due to its reactivity with air and moisture.

Determination of Enthalpy of Formation by Bomb
Calorimetry
The standard enthalpy of formation of strontium nitride can be determined indirectly by

measuring the enthalpy of combustion of strontium nitride in a bomb calorimeter. This value,

in conjunction with the known enthalpies of formation of the combustion products, allows for the

calculation of the enthalpy of formation of Sr₃N₂ using Hess's Law.

Apparatus:

Adiabatic bomb calorimeter.

Oxygen bomb.

Benzoic acid (for calibration).

High-purity oxygen.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://askfilo.com/user-question-answers-smart-solutions/according-to-table-17-1-the-standard-molar-entropy-of-3334303332363634
https://askfilo.com/user-question-answers-smart-solutions/according-to-table-17-1-the-standard-molar-entropy-of-3334303332363634
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ignition wire.

Pellet press.

Procedure:

Calibration: The heat capacity of the calorimeter is determined by combusting a known mass

of a standard substance with a known heat of combustion, such as benzoic acid.

Sample Preparation: A precisely weighed pellet of strontium nitride is prepared. A known

length of ignition wire is attached to the bomb's electrodes, with the wire in contact with the

pellet.

Bomb Assembly: A small, known amount of water is added to the bottom of the bomb to

saturate the internal atmosphere with water vapor, ensuring that any water formed during

combustion is in the liquid state. The bomb is then sealed and pressurized with high-purity

oxygen to approximately 30 atm.

Calorimetry Run: The sealed bomb is placed in the calorimeter, which is filled with a

precisely known mass of water. The initial temperature of the water is recorded. The sample

is ignited, and the temperature change of the water is monitored until a maximum

temperature is reached and the system begins to cool.

Data Analysis: The heat released during the combustion is calculated from the temperature

rise and the heat capacity of the calorimeter. Corrections are made for the heat of

combustion of the ignition wire and the formation of any side products (e.g., nitric acid from

residual nitrogen in the bomb).

Enthalpy of Formation Calculation: The combustion reaction for strontium nitride in excess

oxygen is: Sr₃N₂(s) + 3O₂(g) → 3SrO(s) + N₂(g) By applying Hess's Law, the standard

enthalpy of formation of Sr₃N₂ can be calculated using the experimentally determined

enthalpy of combustion and the known standard enthalpies of formation of the products

(strontium oxide).

Signaling Pathways and Logical Relationships
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The thermodynamic relationships governing the formation of strontium nitride can be

visualized to illustrate the interplay between enthalpy, entropy, and Gibbs free energy.

3Sr(s)
(Strontium solid)

Sr₃N₂(s)
(Strontium Nitride solid)

N₂(g)
(Nitrogen gas)

ΔH°f = -390 kJ/mol
(Exothermic)

ΔS°f = -117.37 J·mol⁻¹·K⁻¹
(Entropy decreases)

ΔG°f = -355 kJ/mol
(Spontaneous)

Click to download full resolution via product page

Caption: Thermodynamic parameters for the formation of strontium nitride.

The diagram above illustrates the formation of strontium nitride from its elemental precursors,

strontium and nitrogen. The process is characterized by a significant release of heat (negative

enthalpy change), a decrease in disorder (negative entropy change, as a gas is consumed to

form a solid), and a net driving force towards product formation under standard conditions

(negative Gibbs free energy change).

This comprehensive guide provides essential thermodynamic data and experimental context

for the formation of strontium nitride, serving as a valuable resource for professionals in

scientific research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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